Cas no 2377607-19-5 (5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 2377607-19-5
• MF: C₁₉H₂₆BFN₂O₃
• MW: 360.230748653412
• CID: 5213805
• Update Time: 2025-06-08

5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

• Inchi： 1S/C19H26BFN2O3/c1-18(2)19(3,4)26-20(25-18)15-12-17(14(13-22)11-16(15)21)24-10-9-23-7-5-6-8-23/h11-12H,5-10H2,1-4H3
• InChI Key： KOJNFPSSNQIZNB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(B2OC(C)(C)C(C)(C)O2)C=C1OCCN1CCCC1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS No. 2377607-19-5): A Comprehensive Overview

5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS No. 2377607-19-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a fluoro-substituted benzene ring, a pyrrolidine moiety, and a tetramethyl dioxaborolane group. These structural elements contribute to its potential as a versatile scaffold for the development of novel therapeutic agents.

The fluorine atom in the 5-position of the benzene ring is a key feature of this compound. Fluorine substitution is known to enhance the metabolic stability and lipophilicity of organic molecules, making it an attractive modification in drug design. The presence of fluorine can also influence the binding affinity and selectivity of the compound towards specific biological targets.

The pyrrolidine moiety, attached to the benzene ring via an ethoxy linker, adds further complexity to the molecule. Pyrrolidine rings are common in bioactive compounds due to their ability to form hydrogen bonds and adopt various conformations. This flexibility can enhance the compound's interaction with biological targets, potentially leading to improved pharmacological properties.

The tetramethyl dioxaborolane group is another critical component of this compound. Boron-containing compounds have been extensively studied for their potential in various therapeutic applications, including cancer treatment and imaging agents. The dioxaborolane group can undergo selective reactions, such as Suzuki-Miyaura coupling, which allows for the introduction of diverse substituents at the 4-position of the benzene ring. This feature makes 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of this compound in several areas of medicinal chemistry. For instance, studies have shown that compounds with similar structural features exhibit potent anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. The ability to modulate these pathways through precise structural modifications makes 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile an attractive candidate for further investigation.

In addition to its anti-cancer properties, this compound has also been explored for its potential in neurodegenerative diseases. The presence of the pyrrolidine moiety and the fluoro-substituted benzene ring can influence the compound's ability to cross the blood-brain barrier (BBB), which is crucial for targeting central nervous system (CNS) disorders. Preliminary studies have indicated that derivatives of this compound can effectively penetrate the BBB and exhibit neuroprotective effects.

The synthetic accessibility of 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is another important aspect that contributes to its value in drug discovery. The tetramethyl dioxaborolane group allows for efficient coupling reactions with aryl halides, enabling the rapid synthesis of a diverse library of analogs. This synthetic flexibility facilitates high-throughput screening and structure-activity relationship (SAR) studies, which are essential for optimizing lead compounds.

Furthermore, computational methods have been employed to predict the pharmacokinetic properties and potential off-target effects of 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile and its derivatives. Molecular docking studies have provided insights into the binding modes and interactions with specific protein targets, guiding rational drug design efforts.

In conclusion, 5-fluoro-2-[2-(pyrrolidin-1-y l)ethoxy]-4-(tetramethyl -1 ,3 , 2 -d ioxab orolan - 2 - yl )benzonitr ile (CAS No. 2377607 - 19 - 5 ) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration in various areas of medicinal chemistry and drug discovery. Ongoing research continues to uncover new applications and optimize its pharmacological properties, underscoring its potential as a valuable tool in modern pharmaceutical research.